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Introduction

RepSox is a potent and selective cell-permeable inhibitor of the Transforming Growth Factor-
beta (TGF-P) type | receptor, specifically ALK5 (Activin receptor-like kinase 5).[1][2][3] It
functions by competing with ATP on the kinase domain of ALK5, thereby preventing its
autophosphorylation and subsequent activation of the downstream signaling cascade.[3][4]
This inhibition of the TGF-/Smad pathway makes RepSox a valuable tool in various research
areas, particularly in stem cell biology, where it can replace the need for the transcription factor
Sox2 in the generation of induced pluripotent stem cells (iPSCs) from somatic cells.[1][5] It is
also utilized in studies of cell differentiation, fibrosis, and cancer.[5][6]

These application notes provide a detailed protocol for the dissolution and preparation of
RepSox stock solutions for use in in vitro research.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative information for RepSox, compiled from
various suppliers.
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Parameter Value Source(s)
Molecular Weight 287.32 g/mol [21[7]
Molecular Formula C17H13Ns [21[7]
Purity >98% (HPLC) 2]
Appearance Crystalline solid / Yellow solid [1107]

ICso0 (ALK5

autophosphorylation) 4nM LN
ICso (TGF-P cellular assay) 18 nM [1]

ICso (ALK5 binding) 23 nM [11[3]

Solubility and Recommended Stock Concentrations

. Recommended
Maximum
Solvent . Stock Source(s)
Solubility .
Concentration

=100 mM (approx.
DMSO 10 mM - 50 mM [2][8119]
28.7 mg/mL)

~20-50 mM (approx.
Ethanol 10 mM [21[9]
5.7 - 14.4 mg/mL)

Not recommended for
<610 pM (approx. ) )
PBS (pH 7.2) high concentration [1]
0.175 mg/mL)
stocks

Note: The solubility of RepSox in DMSO can be affected by the presence of moisture. It is
highly recommended to use fresh, anhydrous DMSO.[3] If precipitation is observed, gentle
warming at 37°C and/or sonication can aid in dissolution.[10][11]

Experimental Protocols

Materials
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* RepSox powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

» Sterile pipette tips

e \Vortex mixer

o Optional: Water bath or sonicator

Protocol for Preparing a 10 mM RepSox Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

e Pre-weighing (if necessary): If RepSox is provided in a larger quantity than needed for the
stock solution, carefully weigh out the desired amount of powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, you would need 0.2873 mg of
RepSox (Molecular Weight = 287.32 g/mol ). However, it is often more practical to use the
entire contents of a pre-weighed vial from the supplier. For a 1 mg vial, adding 348 L of
DMSO will yield a 10 mM solution.[7]

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
RepSox powder.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. A clear, yellowish solution should be obtained.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve, gently warm the
solution in a 37°C water bath for 5-10 minutes and vortex again.[11] Alternatively, sonication
for a few minutes can be used to facilitate dissolution.[10]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
crucial to aliquot the stock solution into smaller, single-use working volumes (e.g., 10-50 pL)
in sterile microcentrifuge tubes.[1]
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» Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][8] Consult the
supplier's datasheet for specific stability information. As a general guideline, solutions stored
at -20°C are stable for at least one month to a year, while storage at -80°C can extend
stability for up to two years.[3][8][9]

Preparation of Working Solution

e Thawing: When ready to use, thaw a single aliquot of the RepSox stock solution at room
temperature.

 Dilution: Dilute the stock solution to the desired final working concentration in your cell
culture medium. For most applications, the final working concentration of RepSox ranges
from 0.5 pM to 10 pM.

» Final Solvent Concentration: It is critical to ensure that the final concentration of DMSO in the
cell culture medium is non-toxic to the cells, typically below 0.1%.[1] For example, to achieve
a 10 pM final concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g.,
add 1 pL of stock solution to 1 mL of culture medium). This results in a final DMSO
concentration of 0.1%.

Mandatory Visualization

Signaling Pathway of RepSox Action

Click to download full resolution via product page

Caption: Mechanism of RepSox inhibition of the TGF-3 signaling pathway.
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Experimental Workflow for RepSox Stock Solution Preparation

Start: Obtain RepSox Powder

Weigh RepSox Powder
(if necessary)

!

Add Anhydrous DMSO

!

Vortex to Dissolve  [«€&——

Check for Complete Dissolution

Aliquot into Single-Use Tubes Warm (37°C) or Sonicate

!

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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